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Compound of Interest

Compound Name: Oil Orange ss

Cat. No.: B1669088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the azo dye Sudan

II in two common organic solvents: ethanol and propylene glycol. The information is curated for

professionals in research, scientific, and drug development fields who require precise data and

methodologies for their work. This document presents quantitative solubility data, detailed

experimental protocols for solubility determination, and a logical workflow for these procedures.

Core Topic: Solubility Profile of Sudan II
Sudan II (C.I. Solvent Orange 7) is a fat-soluble synthetic colorant belonging to the azo dye

group.[1] Its solubility is a critical parameter in various applications, including in the formulation

of non-polar substance colorants for oils, fats, and waxes, and as a staining agent in biological

research. Understanding its solubility in specific solvents is paramount for ensuring the quality,

stability, and efficacy of formulations.

Quantitative Solubility Data
The solubility of a substance is defined as the maximum amount of that substance that can be

dissolved in a given amount of solvent at a specific temperature. For Sudan II, the available

quantitative data is summarized in the table below.
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Solubility of
Sudan II

Temperature

Ethanol C₂H₅OH 46.07 1 mg/mL Not Specified

Propylene Glycol C₃H₈O₂ 76.09

Data not

available in cited

literature

Not Specified

Note: While specific quantitative data for the solubility of Sudan II in propylene glycol is not

readily available in the reviewed literature, propylene glycol is recognized as a solvent for azo

dyes.[2] An experimental protocol to determine this value is provided in the following section.

Experimental Protocols for Solubility Determination
To ensure accurate and reproducible results, a standardized experimental approach for

determining the solubility of Sudan II is crucial. The following protocols are adapted from

established methodologies for dye solubility assessment.

I. Gravimetric Method for Solubility Determination
This method is a straightforward and widely used technique to determine the solubility of a

solid in a liquid.

Objective: To determine the mass of Sudan II that can be dissolved in a specific volume of

ethanol and propylene glycol at a controlled temperature.

Materials:

Sudan II powder (high purity)

Ethanol (anhydrous)

Propylene glycol

Analytical balance (accurate to 0.1 mg)

Volumetric flasks (10 mL)
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Magnetic stirrer and stir bars

Constant temperature water bath or incubator

Syringe filters (0.45 µm pore size)

Drying oven

Procedure:

Solvent Preparation: Dispense a precise volume (e.g., 10 mL) of either ethanol or propylene

glycol into a series of volumetric flasks.

Supersaturation: Add an excess amount of Sudan II powder to each flask to create a

supersaturated solution.

Equilibration: Place the flasks in a constant temperature water bath (e.g., 25 °C) and stir the

solutions vigorously using a magnetic stirrer for a predetermined period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Separation of Undissolved Solid: After equilibration, allow the solutions to stand undisturbed

in the constant temperature bath for at least 2 hours to allow the excess solid to settle.

Filtration: Carefully draw a known volume of the supernatant using a syringe and filter it

through a 0.45 µm syringe filter to remove any undissolved particles.

Solvent Evaporation: Transfer a precise volume of the clear, saturated filtrate to a pre-

weighed container. Evaporate the solvent completely in a drying oven at a temperature

below the boiling point of the solvent and the decomposition temperature of Sudan II.

Mass Determination: Once the solvent is fully evaporated, cool the container to room

temperature in a desiccator and weigh it on the analytical balance. The difference in weight

corresponds to the mass of dissolved Sudan II.

Calculation: Calculate the solubility in mg/mL using the following formula:

Solubility (mg/mL) = Mass of dissolved Sudan II (mg) / Volume of filtrate (mL)
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II. UV-Visible Spectrophotometry for Solubility
Determination
This method is suitable for colored compounds like Sudan II and offers high sensitivity.

Objective: To determine the concentration of Sudan II in a saturated solution by measuring its

absorbance of light at a specific wavelength.

Materials:

Sudan II powder (high purity)

Ethanol (anhydrous)

Propylene glycol

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Analytical balance

Procedure:

Determination of Maximum Absorbance (λmax): Prepare a dilute solution of Sudan II in the

desired solvent (ethanol or propylene glycol). Scan the solution using the UV-Vis

spectrophotometer to determine the wavelength of maximum absorbance (λmax). For Sudan

II in ethanol, the λmax is approximately 498 nm.[3]

Preparation of Standard Solutions: Prepare a series of standard solutions of Sudan II of

known concentrations in the respective solvent.

Calibration Curve: Measure the absorbance of each standard solution at the predetermined

λmax. Plot a calibration curve of absorbance versus concentration. The plot should be linear

and follow the Beer-Lambert law.
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Preparation of Saturated Solution: Prepare a saturated solution of Sudan II in the desired

solvent as described in the gravimetric method (Steps 1-4).

Dilution and Measurement: Carefully take a small, known volume of the clear, saturated

filtrate and dilute it with the solvent to a concentration that falls within the linear range of the

calibration curve. Measure the absorbance of the diluted solution at λmax.

Calculation: Use the equation of the line from the calibration curve to calculate the

concentration of the diluted solution. Then, account for the dilution factor to determine the

concentration of the original saturated solution, which represents the solubility.

Solubility (mg/mL) = Concentration of diluted solution (mg/mL) x Dilution factor

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of Sudan II

using either the gravimetric or spectrophotometric method.
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Preparation

Equilibration

Separation

Analysis

Weigh excess Sudan II

Add to known volume of solvent
(Ethanol or Propylene Glycol)

Stir at constant temperature
(e.g., 25°C) for 24-48h

Allow excess solid to settle

Filter supernatant (0.45 µm filter)

Gravimetric Method:
Evaporate solvent and weigh residue

Spectrophotometric Method:
Dilute and measure absorbance at λmax

Calculate Solubility (mg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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